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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147566 Get Quote

Technical Guide: 2-Butanone 2,4-
Dinitrophenylhydrazone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of 2-Butanone 2,4-Dinitrophenylhydrazone-d3. This deuterated derivative of 2-butanone 2,4-

dinitrophenylhydrazone serves as a crucial internal standard for quantitative analytical studies,

particularly in chromatography and mass spectrometry.

Chemical and Physical Properties
2-Butanone 2,4-dinitrophenylhydrazone-d3 is the deuterium-labeled counterpart of 2-

butanone 2,4-dinitrophenylhydrazone. The deuterium labeling provides a distinct mass

signature, making it an ideal internal standard for accurate quantification in various analytical

methods such as NMR, GC-MS, and LC-MS.[1]

Table 1: Physical and Chemical Properties of 2-Butanone 2,4-Dinitrophenylhydrazone-d3
and its Non-Deuterated Analog
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Property
2-Butanone 2,4-
Dinitrophenylhydrazone-
d3

2-Butanone 2,4-
Dinitrophenylhydrazone
(Non-Deuterated)

CAS Number 259824-58-3 958-60-1[2][3][4][5]

Molecular Formula C₁₀H₉D₃N₄O₄ C₁₀H₁₂N₄O₄[2][3][5]

Molecular Weight 255.25 g/mol 252.23 g/mol [5]

Appearance Solid Orange-red crystalline solid

Melting Point Not available 115-117 °C[4]

Boiling Point Not available Not available

Solubility Soluble in organic solvents
Soluble in ethanol,

ethanol/water mixtures[6]

Storage Temperature +4°C -20°C[4]

Synthesis and Purification
The synthesis of 2-butanone 2,4-dinitrophenylhydrazone is a classic condensation reaction

between 2-butanone and 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium.[6] The same

principle applies to the synthesis of the deuterated analog, where deuterated 2-butanone would

be used as the starting material.

General Synthesis Protocol (for non-deuterated analog)
This protocol describes the synthesis of the non-deuterated compound and can be adapted for

the synthesis of the deuterated analog by substituting 2-butanone with its deuterated

counterpart.

Materials:

2-Butanone

2,4-Dinitrophenylhydrazine (DNPH)

Ethanol
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Concentrated Sulfuric Acid or Hydrochloric Acid

Procedure:

Dissolve 2,4-dinitrophenylhydrazine in ethanol.

Add a few drops of concentrated sulfuric acid or hydrochloric acid to the solution to act as a

catalyst.[6]

Slowly add 2-butanone to the acidic DNPH solution.

An orange-red precipitate of 2-butanone 2,4-dinitrophenylhydrazone will form.

Allow the reaction to proceed at room temperature for complete precipitation.

Filter the precipitate and wash with cold ethanol to remove unreacted starting materials.

Dry the product in a desiccator.

Purification
Recrystallization is the most common method for purifying the crude product. The choice of

solvent is critical for obtaining high-purity crystals.

Solvents for Recrystallization:

Ethanol[6]

Ethanol/water mixtures[6]

n-Butyl alcohol[6]

Pyridine[6]

Dioxane[6]

Procedure:

Dissolve the crude product in a minimum amount of hot recrystallization solvent.
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Allow the solution to cool slowly to form crystals.

Filter the purified crystals and wash with a small amount of cold solvent.

Dry the crystals thoroughly. The purity can be checked by measuring the melting point.

Experimental Protocols: Analytical Characterization
As an internal standard, the purity and identity of 2-Butanone 2,4-Dinitrophenylhydrazone-d3
are paramount. The following are general protocols for its characterization, based on the non-

deuterated analog.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary technique for the analysis of dinitrophenylhydrazone derivatives.

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of water and acetonitrile is common.

Detection: UV detection at approximately 360 nm is effective due to the chromophore in the

molecule.[4]

Internal Standard: 2-Butanone 2,4-Dinitrophenylhydrazone-d3 is used as an internal

standard for the quantification of 2-butanone.

Spectroscopic Analysis
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of the non-deuterated compound shows characteristic

signals for the aromatic protons of the dinitrophenyl ring, the N-H proton of the hydrazone,

and the protons of the butanone moiety. For the deuterated analog, the signals

corresponding to the deuterated positions will be absent.

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton of the

molecule.

3.2.2. Mass Spectrometry (MS)
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Mass spectrometry is crucial for confirming the molecular weight and fragmentation pattern. For

the deuterated compound, the molecular ion peak will be shifted by the mass of the deuterium

atoms.

GC-MS: Gas chromatography coupled with mass spectrometry can be used for separation

and identification.

LC-MS: Liquid chromatography coupled with mass spectrometry is also a powerful tool for

analysis.

3.2.3. Infrared (IR) Spectroscopy

The IR spectrum of 2-butanone 2,4-dinitrophenylhydrazone shows characteristic absorption

bands for the N-H, C=N, C=C (aromatic), and NO₂ functional groups.

Logical Relationships and Workflows
The following diagrams illustrate the synthesis and analytical workflow for 2-Butanone 2,4-

Dinitrophenylhydrazone.

Reactants

Reaction Product Purification Final Product2-Butanone-d3

Condensation

2,4-Dinitrophenylhydrazine

Crude ProductAcid Catalyst Recrystallization Pure 2-Butanone 2,4-Dinitrophenylhydrazone-d3

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Butanone 2,4-Dinitrophenylhydrazone-d3.
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Sample containing 2-Butanone

Spike with 2-Butanone
2,4-Dinitrophenylhydrazone-d3
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LC-MS or GC-MS Analysis
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Caption: Analytical workflow using the deuterated compound as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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